3-Cyclopentyl-1-(2-methylpiperazin-1-yl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Cyclopentyl-1-(2-methylpiperazin-1-yl)propan-1-one” is a chemical compound . It has been mentioned in various scientific literature .
Molecular Structure Analysis
The molecular structure of “3-Cyclopentyl-1-(2-methylpiperazin-1-yl)propan-1-one” includes a cyclopentyl group, a propanone group, and a 2-methylpiperazin-1-yl group .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Cyclopentyl-1-(2-methylpiperazin-1-yl)propan-1-one” include a molecular weight of 224.34 . It is an oil at room temperature .Scientific Research Applications
Anti-inflammatory and Anti-nociceptive Applications
Piperazine derivatives have been studied for their anti-inflammatory and anti-nociceptive effects. For example, a compound named LQFM182 was investigated for these properties using various tests such as the acetic acid-induced abdominal writhing test, tail flick test, and formalin-induced pain test .
Anti-tubercular Activity
Another research area for piperazine derivatives is their anti-tubercular activity. Novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed and synthesized to evaluate their effectiveness against Mycobacterium tuberculosis .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary targets of 3-Cyclopentyl-1-(2-methylpiperazin-1-yl)propan-1-one are currently unknown . The compound is a unique blend of reactivity and selectivity, making it an invaluable tool for researchers .
Mode of Action
Its unique structure suggests that it may interact with its targets in a specific manner .
Pharmacokinetics
Its molecular weight is 224.34 , which may influence its bioavailability and pharmacokinetic properties.
Result of Action
albicans .
properties
IUPAC Name |
3-cyclopentyl-1-(2-methylpiperazin-1-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O/c1-11-10-14-8-9-15(11)13(16)7-6-12-4-2-3-5-12/h11-12,14H,2-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHXJDXUGYXFBBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCCN1C(=O)CCC2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclopentyl-1-(2-methylpiperazin-1-yl)propan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.